Cas no 1016799-33-9 (2-[(oxolan-2-yl)methoxy]pyridine-3-carbonitrile)

• Product Name: 2-[(oxolan-2-yl)methoxy]pyridine-3-carbonitrile
• CAS No: 1016799-33-9
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5097034
• Update Time: 2025-06-14

2-[(oxolan-2-yl)methoxy]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-[(tetrahydro-2-furanyl)methoxy]-
• 2-[(oxolan-2-yl)methoxy]pyridine-3-carbonitrile

• Inchi： 1S/C11H12N2O2/c12-7-9-3-1-5-13-11(9)15-8-10-4-2-6-14-10/h1,3,5,10H,2,4,6,8H2
• InChI Key： WBFZXXOKEFBTLI-UHFFFAOYSA-N
• SMILES： C1(OCC2CCCO2)=NC=CC=C1C#N

Additional information on 2-[(oxolan-2-yl)methoxy]pyridine-3-carbonitrile

Recent Advances in the Study of 2-[(oxolan-2-yl)methoxy]pyridine-3-carbonitrile (CAS: 1016799-33-9)

The compound 2-[(oxolan-2-yl)methoxy]pyridine-3-carbonitrile (CAS: 1016799-33-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridine core and tetrahydrofuran (THF) moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of kinase inhibition and anti-inflammatory activity.

One of the key breakthroughs in the study of this compound is its role as a selective kinase inhibitor. Researchers have demonstrated that 2-[(oxolan-2-yl)methoxy]pyridine-3-carbonitrile exhibits high affinity for specific kinase targets, making it a valuable candidate for the development of targeted cancer therapies. In vitro and in vivo studies have revealed its efficacy in suppressing tumor growth and metastasis, with minimal off-target effects. The compound's unique structural features contribute to its selectivity and potency, distinguishing it from other kinase inhibitors in its class.

Another area of interest is the compound's anti-inflammatory properties. Recent findings suggest that 2-[(oxolan-2-yl)methoxy]pyridine-3-carbonitrile modulates key inflammatory pathways, including the NF-κB and MAPK signaling cascades. These insights have opened new avenues for its application in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to attenuate cytokine production and reduce oxidative stress further underscores its therapeutic potential.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-[(oxolan-2-yl)methoxy]pyridine-3-carbonitrile. Novel catalytic methods and green chemistry approaches have been employed to enhance yield and purity while minimizing environmental impact. These developments are critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

In conclusion, the ongoing research on 2-[(oxolan-2-yl)methoxy]pyridine-3-carbonitrile (CAS: 1016799-33-9) highlights its multifaceted potential in drug discovery and development. Its dual role as a kinase inhibitor and anti-inflammatory agent positions it as a promising candidate for addressing unmet medical needs. Future studies will likely focus on further elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and advancing it through clinical trials.